Cas no 944904-29-4 (5,6-Dimethoxy-3-iodo-1H-indazole)

5,6-Dimethoxy-3-iodo-1H-indazole is a versatile organic compound with significant synthetic utility. It serves as a key intermediate in the synthesis of biologically active molecules, particularly those with indazole core structures. The presence of the iodo group allows for efficient Suzuki coupling reactions, while the dimethoxy substituents facilitate further functionalization. This compound offers high purity and excellent stability, making it an essential tool in medicinal chemistry research.
5,6-Dimethoxy-3-iodo-1H-indazole structure
944904-29-4 structure
Product Name:5,6-Dimethoxy-3-iodo-1H-indazole
CAS No:944904-29-4
MF:C9H9IN2O2
MW:304.084434270859
MDL:MFCD10696795
CID:69629
PubChem ID:45480425
Update Time:2025-07-25

5,6-Dimethoxy-3-iodo-1H-indazole Chemical and Physical Properties

Names and Identifiers

    • 3-Iodo-5,6-dimethoxy-1H-indazole
    • 1H-Indazole, 3-iodo-5,6- dimethoxy-
    • 3-iodo-5,6-dimethoxy-2H-indazole
    • 3-iodanyl-5,6-dimethoxy-2H-indazole
    • 5,6-DIMETHOXY-3-IODO-1H-INDAZOLE
    • CS-0263406
    • DTXSID80670366
    • EN300-8665086
    • AB58187
    • A844979
    • 944904-29-4
    • 5,6-Dimethoxy-3-iodo-1H-indazole
    • MDL： MFCD10696795
    • Inchi： 1S/C9H9IN2O2/c1-13-7-3-5-6(4-8(7)14-2)11-12-9(5)10/h3-4H,1-2H3,(H,11,12)
    • InChI Key： GDKOKWILNDGZBR-UHFFFAOYSA-N
    • SMILES： IC1=C2C=C(C(=CC2=NN1)OC)OC

Computed Properties

  • Exact Mass: 303.97100
  • Monoisotopic Mass: 303.971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.2
  • Topological Polar Surface Area: 47.1A^2

Experimental Properties

  • Density: 1.840
  • Boiling Point: 408.478 °C at 760 mmHg
  • Flash Point: 200.841 °C
  • Refractive Index: 1.687
  • PSA: 47.14000
  • LogP: 2.18470

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5,6-Dimethoxy-3-iodo-1H-indazole Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:944904-29-4)5,6-Dimethoxy-3-iodo-1H-indazole
Order Number:A844979
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:04
Price ($):441.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:944904-29-4)5,6-Dimethoxy-3-iodo-1H-indazole
A844979
Purity:99%
Quantity:1g
Price ($):441.0
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